Asperlicin D

• CAS No.: 93413-07-1
• Product Name: Asperlicin D
• Molecular Formula: C25H18N4O2
• Molecular Weight: 406.4 g/mol
• IUPAC Name: (7S)-7-(1H-indol-3-ylmethyl)-5,7-dihydroquinazolino[3,2-d][1,4]benzodiazepine-6,9-dione
• Standard InChI: InChI=1S/C25H18N4O2/c30-24-22(13-15-14-26-19-10-4-1-7-16(15)19)29-23(17-8-2-5-11-20(17)28-24)27-21-12-6-3-9-18(21)25(29)31/h1-12,14,22,26H,13H2,(H,28,30)/t22-/m0/s1
• Standard InChIKey: FPMPIGZORJWWJX-QFIPXVFZSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(=CN2)C[C@H]3C(=O)NC4=CC=CC=C4C5=NC6=CC=CC=C6C(=O)N35
• SMILES: C1=CC=C2C(=C1)C(=CN2)CC3C(=O)NC4=CC=CC=C4C5=NC6=CC=CC=C6C(=O)N35
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)CC3C(=O)NC4=CC=CC=C4C5=NC6=CC=CC=C6C(=O)N35
• Appearance: Solid powder
• Description: Asperlicin D is a cholecystokinin antagonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Asperlicin D; AsperlicinD; Asperlicin-D
• Reference: 1: Gao X, Jiang W, Jiménez-Osés G, Choi MS, Houk KN, Tang Y, Walsh CT. An iterative, bimodular nonribosomal peptide synthetase that converts anthranilate and tryptophan into tetracyclic asperlicins. Chem Biol. 2013 Jul 25;20(7):870-8. doi: 10.1016/j.chembiol.2013.04.019. PubMed PMID: 23890005; PubMed Central PMCID: PMC3728708.; 2: Liesch JM, Hensens OD, Zink DL, Goetz MA. Novel cholecystokinin antagonists from Aspergillus alliaceus. II. Structure determination of asperlicins B, C, D, and E. J Antibiot (Tokyo). 1988 Jul;41(7):878-81. PubMed PMID: 3417562.
• PubChem Compound: 146758
• Last Modified: Nov 11 2021